Cas no 1314758-29-6 (2-(1H-indol-6-yl)-2-methylpropanenitrile)

• Product Name: 2-(1H-indol-6-yl)-2-methylpropanenitrile
• CAS No: 1314758-29-6
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5887978
• PubChem ID: 129920160
• Update Time: 2025-05-23

2-(1H-indol-6-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-6-yl)-2-methylpropanenitrile
• EN300-1838309
• 1314758-29-6

• Inchi： 1S/C12H12N2/c1-12(2,8-13)10-4-3-9-5-6-14-11(9)7-10/h3-7,14H,1-2H3
• InChI Key： QGNMMKKUFUJNSE-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=C(C=C12)C(C#N)(C)C

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-6-yl)-2-methylpropanenitrile

2-(1H-indol-6-yl)-2-methylpropanenitrile: A Comprehensive Overview

The compound 2-(1H-indol-6-yl)-2-methylpropanenitrile, also known by its CAS number 1314758-29-6, is an organic chemical with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of indole-containing nitriles, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features an indole ring system at the 6-position, substituted with a methyl group and a nitrile functional group, making it a valuable compound for exploring various chemical and biological properties.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and ion channels. The nitrile group in 2-(1H-indol-6-yl)-2-methylpropanenitrile adds another layer of functionality, potentially enhancing the compound's pharmacokinetic properties and bioavailability. Researchers have explored the synthesis of this compound through various methods, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, which have been optimized to achieve high yields and purity.

The biological activity of 2-(1H-indol-6-yl)-2-methylpropanenitrile has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, further expanding its potential applications in the field of pharmacology.

In terms of structural analysis, the compound's indole ring contributes to its aromatic stability and electronic properties, while the nitrile group introduces polarity and hydrogen bonding capabilities. These characteristics make 2-(1H-indol-6-yl)-2-methylpropanenitrile a versatile molecule for exploring supramolecular chemistry and self-assembling systems. Recent advancements in computational chemistry have allowed researchers to model the compound's interactions with biomolecules at an atomic level, providing deeper insights into its mechanism of action.

The synthesis and characterization of 2-(1H-indol-6-yl)-2-methylpropanenitrile have been reported in several peer-reviewed journals, showcasing its stability under various reaction conditions and its compatibility with subsequent functionalization steps. The compound's ability to undergo further modifications has opened new avenues for its use as a building block in combinatorial chemistry libraries, enabling high-throughput screening for drug discovery.

In conclusion, 2-(1H-indol-6-yl)-2-methylpropanenitrile, with its unique structural features and promising biological profile, represents a significant advancement in the field of organic chemistry. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative therapeutic agents and materials science applications.